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Compound of Interest

Compound Name: Acrolein dimethyl acetal

Cat. No.: B1329541 Get Quote

Disclaimer: Contrary to the topic's premise, extensive research indicates that acrolein
dimethyl acetal (3,3-dimethoxy-1-propene) is not used as an ingredient in the fragrance and

flavor industry.[1] Authoritative industry resources explicitly state it is "not for fragrance use"

and "not for flavor use."[1] This is likely due to the inherent risks associated with its potential to

hydrolyze back to acrolein, a highly toxic and pungent compound, and the lack of desirable

organoleptic properties.

These application notes, therefore, focus on its established use as a chemical intermediate and

provide relevant protocols and data for researchers, scientists, and drug development

professionals in that context. Information on the general use of other acetals in the fragrance

and flavor industry is included for comparative purposes.

Overview of Acrolein Dimethyl Acetal
Acrolein dimethyl acetal is a colorless liquid with a distinctive sweet odor.[2] It serves as a

valuable intermediate in organic synthesis, primarily as a protected form of acrolein.[3] This

protection allows for chemical manipulations on other parts of a molecule without affecting the

reactive aldehyde group of acrolein. The acetal can be readily converted back to acrolein under

acidic conditions when needed.[4]

Physicochemical Properties
A summary of the key physicochemical properties of acrolein dimethyl acetal is presented in

Table 1.
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Property Value Reference

CAS Number 6044-68-4 [1]

Molecular Formula C₅H₁₀O₂ [2]

Molecular Weight 102.13 g/mol [2]

Appearance Colorless liquid [2]

Odor Sweet, distinctive [2]

Boiling Point 88 °C @ 760 mmHg [1]

Specific Gravity 0.882 - 0.886 @ 20 °C [1]

Refractive Index 1.394 - 1.398 @ 20 °C [1]

Flash Point -2.78 °C [1]

Solubility Soluble in organic solvents [2]

Applications as a Chemical Intermediate
The primary application of acrolein dimethyl acetal is in organic synthesis. It is used in the

production of various chemicals, including:

Pharmaceuticals: As a building block for complex organic molecules.

Agrochemicals: In the synthesis of pesticides and herbicides.

Polymers: In the production of specialty polymers and resins.[5]

Biocides: As a precursor for the controlled release of acrolein, a potent biocide.[4]

General Use of Other Acetals in the Fragrance and
Flavor Industry
While acrolein dimethyl acetal is not used, other acetals are valuable components in

fragrance and flavor formulations. They are generally used to:
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Provide Stability: Acetals are more stable than their parent aldehydes in various matrices,

particularly in alkaline conditions.

Modify Odor/Taste Profile: The formation of an acetal can alter the sensory properties of the

parent aldehyde, often resulting in a fruitier, greener, or milder profile.

Controlled Release: Some acetals can hydrolyze under specific conditions (e.g., changes in

pH on the skin), leading to a slow release of the fragrant aldehyde.[6]

An example is 2-methyl-3,3-dimethoxy-1-propene, a structural isomer of acrolein dimethyl
acetal, which is reported to have a fruity odor and is used as a fragrance ingredient.[7]

Experimental Protocols
Synthesis of Acrolein Dimethyl Acetal
This protocol is based on methods described in the scientific literature and patents for the

synthesis of acrolein acetals for use as chemical intermediates.[3][8]

Materials:

Acrolein

Trimethyl orthoformate

Acidic catalyst (e.g., sulfuric acid, hydrochloric acid, or an acidic cation-exchange resin)

Alkaline solution (e.g., sodium carbonate solution) for neutralization

Reaction vessel equipped with a stirrer, thermometer, and dropping funnel

Distillation apparatus

Procedure:

To the reaction vessel, add trimethyl orthoformate and the acidic catalyst.

While stirring, control the temperature of the mixture to between 0-40 °C.
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Slowly add acrolein to the reaction mixture via the dropping funnel.

After the addition is complete, continue stirring the reaction mixture for 2-4 hours.

Neutralize the reaction mixture to a pH of 7-7.5 by adding the alkaline solution.

Allow the mixture to stand and then filter to remove any solids.

The resulting filtrate is then subjected to fractional distillation to purify the acrolein dimethyl
acetal.

Workflow for the Synthesis of Acrolein Dimethyl Acetal:
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Caption: Workflow for the synthesis of acrolein dimethyl acetal.

Olfactory Signaling Pathway
The perception of odorants, including acetals, is a complex process initiated by the interaction

of volatile molecules with olfactory receptors in the nasal cavity. A simplified representation of

this signaling pathway is provided below.
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Generalized Olfactory Signaling Pathway:
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Caption: Generalized olfactory signaling pathway.

Regulatory Status
Acrolein dimethyl acetal is not listed as a Generally Recognized as Safe (GRAS) substance

by the Flavor and Extract Manufacturers Association (FEMA).[9][10][11][12][13] Furthermore, it

is not explicitly listed in the U.S. Food and Drug Administration (FDA) regulations for food

additives as a flavoring agent.[14][15][16][17] The Joint FAO/WHO Expert Committee on Food

Additives (JECFA) has not published an evaluation for acrolein dimethyl acetal for use in

food.[18][19][20][21]

Conclusion
While the chemical structure of acrolein dimethyl acetal falls within the class of compounds

(acetals) that are sometimes utilized in the fragrance and flavor industry, there is no evidence

to support its use in these applications. Its primary role is that of a chemical intermediate in

various industrial syntheses. Researchers and professionals should be aware of the distinction

between acrolein dimethyl acetal and other structurally related acetals that are approved for

use in consumer products. The hazardous nature of acrolein necessitates careful handling and

control of its protected forms, like the dimethyl acetal, to prevent unintended hydrolysis and

exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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